Cas no 1365272-74-7 (2-4-Fluoro-3-(trifluoromethyl)phenylbenzonitrile)

2-Fluoro-4-(3-(trifluoromethyl)phenyl)benzonitrile is a fluorinated aromatic compound featuring a benzonitrile core substituted with a fluoro group at the 2-position and a 3-(trifluoromethyl)phenyl moiety at the 4-position. This structure combines electron-withdrawing groups (fluorine and trifluoromethyl) with the versatile benzonitrile scaffold, enhancing its utility in pharmaceutical and agrochemical applications. The compound exhibits high chemical stability and lipophilicity, making it suitable for use as an intermediate in the synthesis of biologically active molecules. Its unique electronic properties facilitate selective reactivity in cross-coupling reactions and other transformations. The presence of fluorine atoms also improves metabolic stability, a key advantage in drug design. This compound is particularly valuable in the development of herbicides, fungicides, and pharmaceutical candidates targeting CNS disorders.
2-4-Fluoro-3-(trifluoromethyl)phenylbenzonitrile structure
1365272-74-7 structure
Product Name:2-4-Fluoro-3-(trifluoromethyl)phenylbenzonitrile
CAS No:1365272-74-7
MF:C14H7F4N
MW:265.20569729805
MDL:MFCD21609616
CID:1037771
PubChem ID:70699805
Update Time:2025-07-02

2-4-Fluoro-3-(trifluoromethyl)phenylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4'-Fluoro-3'-(trifluoromethyl)-[1,1'-biphenyl]-2-carbonitrile
    • ACMC-209c8s
    • AK107933
    • ANW-20138
    • CTK8B0571
    • KB-242075
    • DTXSID60742919
    • CS-0211731
    • 4'-Fluoro-3'-(trifluoromethyl)[1,1'-biphenyl]-2-carbonitrile
    • MFCD21609616
    • 2-[4-Fluoro-3-(trifluoromethyl)phenyl]benzonitrile
    • 1365272-74-7
    • [1,1'-Biphenyl]-2-carbonitrile, 4'-fluoro-3'-(trifluoromethyl)-
    • BS-20776
    • 2-4-Fluoro-3-(trifluoromethyl)phenylbenzonitrile
    • MDL： MFCD21609616
    • Inchi： 1S/C14H7F4N/c15-13-6-5-9(7-12(13)14(16,17)18)11-4-2-1-3-10(11)8-19/h1-7H
    • InChI Key： SLTCJFOQKWSILG-UHFFFAOYSA-N
    • SMILES： FC1=CC=C(C=C1C(F)(F)F)C1C=CC=CC=1C#N

Computed Properties

  • Exact Mass: 265.05100
  • Monoisotopic Mass: 265.05146188g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79000
  • LogP: 4.38318

2-4-Fluoro-3-(trifluoromethyl)phenylbenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-4-Fluoro-3-(trifluoromethyl)phenylbenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019117483-10g
4'-Fluoro-3'-(trifluoromethyl)-[1,1'-biphenyl]-2-carbonitrile
 1365272-74-7 95%
10g
 604.20 USD 2021-06-16
TRC
F598880-100mg
2-[4-Fluoro-3-(trifluoromethyl)phenyl]benzonitrile
 1365272-74-7
100mg
 $64.00 2023-05-18
TRC
F598880-250mg
2-[4-Fluoro-3-(trifluoromethyl)phenyl]benzonitrile
 1365272-74-7
250mg
 $98.00 2023-05-18
TRC
F598880-500mg
2-[4-Fluoro-3-(trifluoromethyl)phenyl]benzonitrile
 1365272-74-7
500mg
 $150.00 2023-05-18
TRC
F598880-1g
2-[4-Fluoro-3-(trifluoromethyl)phenyl]benzonitrile
 1365272-74-7
1g
 $207.00 2023-05-18
abcr
AB310675-1 g
2-[4-Fluoro-3-(trifluoromethyl)phenyl]benzonitrile; 96%
 1365272-74-7
1g
 €231.60 2022-06-11
abcr
AB310675-5 g
2-[4-Fluoro-3-(trifluoromethyl)phenyl]benzonitrile; 96%
 1365272-74-7
5g
 €610.80 2022-06-11
1PlusChem
1P0012HN-5g
[1,1'-Biphenyl]-2-carbonitrile, 4'-fluoro-3'-(trifluoromethyl)-
 1365272-74-7 96%
5g
 $429.00 2025-02-18
1PlusChem
1P0012HN-1g
[1,1'-Biphenyl]-2-carbonitrile, 4'-fluoro-3'-(trifluoromethyl)-
 1365272-74-7 96%
1g
 $150.00 2025-02-18
1PlusChem
1P0012HN-10g
[1,1'-Biphenyl]-2-carbonitrile, 4'-fluoro-3'-(trifluoromethyl)-
 1365272-74-7 96%
10g
 $704.00 2025-02-18

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